The Macrocyclic Immunosuppressant: A Technical Guide to the Natural Sources and Synthesis of Rapamycin
The Macrocyclic Immunosuppressant: A Technical Guide to the Natural Sources and Synthesis of Rapamycin
For Researchers, Scientists, and Drug Development Professionals
Abstract
Rapamycin (B549165), also known as sirolimus, is a macrolide compound first discovered as a natural product of the soil bacterium Streptomyces hygroscopicus.[1][2][3] Initially identified for its antifungal properties, it has since become a clinically significant drug due to its potent immunosuppressive and antiproliferative activities.[4][5] This technical guide provides a comprehensive overview of the natural origins of rapamycin, its complex biosynthesis by a hybrid polyketide synthase (PKS) and nonribosomal peptide synthetase (NRPS) system, and the various strategies for its total chemical synthesis and the generation of semi-synthetic analogs known as rapalogs.
Natural Sources and Fermentation
The sole natural source of rapamycin is the Gram-positive bacterium Streptomyces hygroscopicus, first isolated from a soil sample from Easter Island (Rapa Nui). Commercial production of rapamycin relies on submerged fermentation of this bacterium. Significant research has been dedicated to enhancing the production yield through strain improvement and optimization of fermentation parameters.
Fermentation Yields of Rapamycin
The production of rapamycin by Streptomyces hygroscopicus can be significantly influenced by the strain, fermentation conditions, and nutrient sources. The following table summarizes reported rapamycin titers under various conditions.
| Streptomyces hygroscopicus Strain | Fermentation Condition | Key Media Components/Optimizations | Rapamycin Titer (mg/L) | Reference |
| MTCC 4003 | Shake Flask | Fructose, casein, (NH₄)₂SO₄ | 539 | |
| MTCC 4003 | Bioreactor (Batch) | Fructose, 300 rpm agitation, 1 vvm aeration | 1,316 | |
| Wild-Type | Optimized Glycerol-Based Medium | 36.2 g/L glycerol (B35011) | 76.2 ± 4.7 | |
| Mutant (NTG-30-27) | Optimized Nutritional and Physicochemical Parameters | Statistical optimization using Taguchi orthogonal array | ~72% enhanced production over wild-type | |
| NRRL 5491 | Fed-Batch Fermenter (120 L) | pH 4.8, combination feeding of glycerol and K₂HPO₄ | 812.5 |
Biosynthesis of Rapamycin
The biosynthesis of rapamycin is a complex process orchestrated by a large gene cluster in Streptomyces hygroscopicus. This pathway involves a hybrid Type I modular polyketide synthase (PKS) and a nonribosomal peptide synthetase (NRPS) system. The core structure is assembled from a starter unit, followed by chain elongation and subsequent modification.
The rapamycin biosynthetic gene cluster contains three large open reading frames encoding the PKS modules (RapA, RapB, and RapC) and one gene for the NRPS (RapP). The PKS modules are responsible for the iterative addition of malonyl-CoA or methylmalonyl-CoA extender units to the growing polyketide chain. The NRPS enzyme, RapP, incorporates L-pipecolic acid into the backbone before the final cyclization to form the macrolactone ring.
Isolation and Purification from Fermentation Broth
The recovery of rapamycin from the fermentation broth of S. hygroscopicus is a multi-step process involving extraction and chromatographic purification.
Experimental Protocol for Rapamycin Isolation and Purification
The following is a generalized protocol based on common laboratory and industrial practices.
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Biomass Separation : The fermentation broth is first treated to separate the mycelial biomass, which contains the intracellular rapamycin, from the aqueous medium. This can be achieved by adjusting the pH to around 4.0 with an acid (e.g., sulfuric acid) to facilitate precipitation, followed by centrifugation or filtration to collect the biomass cake.
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Solvent Extraction : The collected biomass is extracted with a suitable organic solvent. Methanol has been reported to give a higher yield of rapamycin. Toluene can also be used, often with heating (e.g., to 50°C) to improve extraction efficiency. The solvent is then evaporated under vacuum to yield a crude extract.
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Chromatographic Purification : The crude rapamycin extract is further purified using chromatographic techniques.
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Normal Phase Chromatography : The crude extract is loaded onto a silica (B1680970) gel column. The column is then eluted with a solvent system, such as a gradient of ethyl acetate (B1210297) in hexane, to separate rapamycin from other impurities.
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Flash Chromatography : For higher purity, flash chromatography can be employed. A silica gel column is used with a suitable mobile phase to achieve a more rapid and efficient separation.
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Crystallization : The purified rapamycin fractions are pooled and concentrated. The rapamycin is then crystallized from a solvent such as isopropyl ether or diethyl ether to obtain a white crystalline solid. The purity of the final product is typically assessed by High-Performance Liquid Chromatography (HPLC). A purity of over 99% can be achieved through these methods.
Chemical Synthesis of Rapamycin
The complex structure of rapamycin has made it a challenging target for total synthesis, attracting the attention of several research groups. These syntheses are often convergent, involving the preparation of key fragments that are later coupled and cyclized.
Key Strategies in Total Synthesis
Several notable total syntheses of rapamycin have been reported, each employing unique strategies for fragment assembly and macrocyclization.
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Nicolaou's Synthesis : The first synthesis of the naturally occurring enantiomer of rapamycin.
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Schreiber's Synthesis : Utilized an Evans-Tishchenko reaction for fragment coupling and a Mukaiyama macrocyclization.
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Danishefsky's Synthesis : Featured a titanium-mediated aldol (B89426) reaction for the macrocyclization step.
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Smith's Synthesis : A convergent approach that also allowed for the preparation of analogs.
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Ley's Synthesis : Employed a catechol-templated Dieckmann-like reaction for the macrocyclization.
Simplified Retrosynthetic Analysis
A generalized retrosynthetic analysis highlights the common approach of disconnecting the macrocycle into smaller, more manageable fragments.
References
- 1. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
- 2. quora.com [quora.com]
- 3. taylorandfrancis.com [taylorandfrancis.com]
- 4. Biosynthesis of rapamycin and its regulation: past achievements and recent progress - PubMed [pubmed.ncbi.nlm.nih.gov]
- 5. Molecular and therapeutic insights of rapamycin: a multi-faceted drug from Streptomyces hygroscopicus - PubMed [pubmed.ncbi.nlm.nih.gov]
